Cas no 537667-44-0 (6-(E)-2-(2-methylphenyl)methylidenehydrazin-1-yl-9H-purine)

• Product Name: 6-(E)-2-(2-methylphenyl)methylidenehydrazin-1-yl-9H-purine
• CAS No: 537667-44-0
• MF: C₁₃H₁₂N₆
• MW: 252.274580955505
• CID: 6191573
• PubChem ID: 9692425
• Update Time: 2025-07-25

6-(E)-2-(2-methylphenyl)methylidenehydrazin-1-yl-9H-purine Chemical and Physical Properties

Names and Identifiers

• 6-(E)-2-(2-methylphenyl)methylidenehydrazin-1-yl-9H-purine
• DTXSID101322686
• 6-[(E)-2-[(2-METHYLPHENYL)METHYLIDENE]HYDRAZIN-1-YL]-9H-PURINE
• CHEMBL3210621
• 537667-44-0
• F0578-0159
• N-[(E)-o-tolylmethyleneamino]-1H-purin-6-amine
• SR-01000007353-1
• N-[(E)-(2-methylphenyl)methylideneamino]-7H-purin-6-amine
• SR-01000007353
• (E)-6-(2-(2-methylbenzylidene)hydrazinyl)-9H-purine
• AKOS002203911
• AB00668666-01

• Inchi： 1S/C13H12N6/c1-9-4-2-3-5-10(9)6-18-19-13-11-12(15-7-14-11)16-8-17-13/h2-8H,1H3,(H2,14,15,16,17,19)/b18-6+
• InChI Key： VKZLPWGVEXGHAD-NGYBGAFCSA-N
• SMILES： N1C=NC2C1=C(N=CN=2)N/N=C/C1C=CC=CC=1C

Computed Properties

• Exact Mass: 252.11234441g/mol
• Monoisotopic Mass: 252.11234441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Additional information on 6-(E)-2-(2-methylphenyl)methylidenehydrazin-1-yl-9H-purine

6-(E)-2-(2-Methylphenyl)methylidenehydrazin-1-yl-9H-purine: A Comprehensive Overview

The compound with CAS No. 537667-44-0, known as 6-(E)-2-(2-methylphenyl)methylidenehydrazin-1-yl-9H-purine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of purine, a heterocyclic aromatic compound that plays a crucial role in various biological processes, including DNA synthesis and energy transfer. The methylidenehydrazine moiety attached to the purine ring introduces unique chemical properties, making this compound a subject of interest for researchers exploring its potential applications in drug discovery and material science.

Recent studies have highlighted the importance of purine derivatives in the development of novel therapeutic agents. The methylidenehydrazine group in this compound is particularly notable for its ability to engage in hydrogen bonding and π-interactions, which are critical for molecular recognition and bioavailability. Researchers have reported that this compound exhibits potential anti-inflammatory and antioxidant activities, making it a promising candidate for the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of 6-(E)-2-(2-methylphenyl)methylidenehydrazin-1-yl-9H-purine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the purine skeleton, followed by the introduction of the methylidenehydrazine group through a condensation reaction. This process requires precise control over reaction conditions to ensure high yield and purity. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm the structure and purity of the final product.

In terms of pharmacokinetics, this compound has shown moderate solubility in aqueous solutions, which is an essential property for drug delivery. Preclinical studies have demonstrated that it exhibits favorable absorption profiles in animal models, suggesting its potential for systemic administration. However, further research is needed to evaluate its bioavailability and metabolic pathways in humans.

The structural uniqueness of 6-(E)-2-(2-methylphenyl)methylidenehydrazin-1-yl-9H-purine also makes it a valuable tool in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Recent advancements in nanotechnology have highlighted its potential as a building block for constructing metal-organic frameworks (MOFs) with applications in gas storage and catalysis.

From an environmental perspective, this compound has shown low toxicity levels in acute toxicity studies, which is a positive indicator for its safe use in pharmaceutical and industrial applications. However, long-term ecological impact studies are necessary to fully assess its environmental compatibility.

In conclusion, 6-(E)-2-(2-methylphenyl)methylidenehydrazin-1-yl-9H-purine (CAS No. 537667-44-0) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application studies, position it as a key player in future research and development efforts. As ongoing investigations continue to unravel its full potential, this compound is poised to make meaningful contributions to both medicine and materials science.